Tetridamine
Overview
Description
Tetridamine, also known as POLI-67, is an analgesic and anti-inflammatory drug used to treat vaginitis.
Scientific Research Applications
1. Application in Non-Steroidal Anti-Inflammatory Drugs
Tetridamine, classified as an indazol, is used topically as a co-adjuvant for vaginitis. It is notable for its use in vaginal douches. However, there is a lack of data on tetridamine overdoses. The first report on such overdoses reveals primarily gastrointestinal and neurological effects, indicating its potent pharmacological impact when misused (Ballesteros, Ramón, & Martínez-Arrieta, 2009).
2. Influence in Cognitive Therapies
In a study exploring the efficacy of computerized cognitive exercises in adolescents with ADHD, tetridamine was used as a comparison to assess the effectiveness of these exercises. The study concluded that both tetridamine and the cognitive exercises had significant impacts on improving certain cognitive functions, suggesting its potential use in cognitive therapies (Bikic, Christensen, Leckman, Bilenberg, & Dalsgaard, 2017).
3. Applications in Photocatalysis
Research involving tetridamine in the field of photocatalysis has demonstrated its role in enhancing photodegradation performance for pollutants. The significant improvement in photodegradation activity suggests tetridamine's utility in environmental applications, particularly in pollution control and treatment technologies (Shi, Liang, Wang, Liu, Zhong, & Sun, 2015).
4. Tetridamine in Biomedical Research
Tetridamine's effects on mitochondrial function have been studied, with findings suggesting that it induces mitochondrial proteotoxic stress and alters mitochondrial dynamics. This research highlights the need for caution in the use of tetridamine in biomedical research, as its effects can significantly impact experimental results (Moullan, Mouchiroud, Wang, Ryu, Williams, Mottis, Jovaisaite, Frochaux, Quirós, Deplancke, Houtkooper, & Auwerx, 2015).
5. Impact on Nitrogen Cycling Processes
Interrelationships between tetridamine and nitrogen cycling processes mediated by microorganisms have been examined, revealing that tetridamine negatively impacts nitrogen cycling. This area of research is crucial in understanding the environmental impacts of tetridamine, especially in terms of its distribution and degradation in natural ecosystems (Li, Shi, Yu, Ruan, Kong, Lv, Xu, Awasthi, & Dong, 2020).
properties
IUPAC Name |
N,2-dimethyl-4,5,6,7-tetrahydroindazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3/c1-10-9-7-5-3-4-6-8(7)11-12(9)2/h10H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKDJNEGDJVXHKM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C2CCCCC2=NN1C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1046130 |
Source
|
| Record name | Tetridamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1046130 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tetridamine | |
CAS RN |
17289-49-5 |
Source
|
| Record name | Tetrydamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=17289-49-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tetrydamine [USAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017289495 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Tetridamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1046130 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tetridamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.548 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | TETRYDAMINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NQ7W02PF6S | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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